Cas no 2198121-89-8 (N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide)

• Product Name: N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide
• CAS No: 2198121-89-8
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 5411067
• Update Time: 2025-10-28

N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide

• Inchi： 1S/C13H17N3O3/c1-5-12(18)15(3)8-11(17)14-10-6-9(2)13(19)16(4)7-10/h5-7H,1,8H2,2-4H3,(H,14,17)
• InChI Key： KQILBOQUCNGJQX-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1C=C(C)C(=O)N(C)C=1)=O)C)(=O)C=C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.0±50.0 °C(Predicted)
• pka: 12.16±0.20(Predicted)

Additional information on N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide

Research Briefing on N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide (CAS: 2198121-89-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule inhibitors in targeted therapies. Among these, the compound N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide (CAS: 2198121-89-8) has emerged as a promising candidate due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, identified by its CAS number 2198121-89-8, belongs to a class of pyridine derivatives known for their bioactivity in modulating specific enzymatic pathways. Recent studies have demonstrated its role as a selective inhibitor of key kinases involved in inflammatory and proliferative diseases. Structural analysis reveals that the acrylamide moiety in the molecule facilitates covalent binding to target proteins, enhancing its inhibitory potency and selectivity. This mechanism has been corroborated by crystallographic studies, which provide insights into the molecular interactions at the atomic level.

In preclinical models, N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide has shown significant efficacy in attenuating disease progression in conditions such as rheumatoid arthritis and certain cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively suppressed pro-inflammatory cytokine production in murine models, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of the compound. Recent pharmacokinetic studies indicate that while the molecule exhibits good oral bioavailability, its metabolic stability requires further improvement to enhance its therapeutic index. Researchers are currently exploring structural modifications to address these limitations, with preliminary results suggesting that halogenation of the pyridine ring could improve metabolic resistance without compromising activity.

In conclusion, N-[2-[(1,6-Dihydro-1,5-dimethyl-6-oxo-3-pyridinyl)amino]-2-oxoethyl]-N-methyl-2-propenamide represents a compelling area of research in chemical biology. Its dual functionality as a covalent inhibitor and its demonstrated efficacy in disease models position it as a valuable candidate for translational studies. Future research should focus on refining its pharmacokinetic profile and expanding its therapeutic applications, potentially paving the way for clinical trials in the coming years.